Cas no 5737-85-9 (3'-Nitro-[1,1'-biphenyl]-4-carboxylic acid)

• Product Name: 3'-Nitro-[1,1'-biphenyl]-4-carboxylic acid
• CAS No: 5737-85-9
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• MDL: MFCD01846432
• CID: 946927
• PubChem ID: 2753362
• Update Time: 2025-10-28

3'-Nitro-[1,1'-biphenyl]-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Nitro-[1,1'-biphenyl]-4-carboxylic acid
• 3'-Nitro[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-Nitrophenyl)benzoic acid
• 3'-Nitro-biphenyl-4-carbonsaeure
• 3'-nitrobiphenyl-4-carboxylic acid
• 3-Nitro-diphenyl-carbonsaeure-(4')
• 3'-Nitro-4-biphenylcarboxylic acid
• BDBM50060990
• DTXSID30372984
• F79176
• MFCD01846432
• 3'-Nitro-[1,1'-biphenyl]-4-carboxylicacid
• VTIDLRLMTWAWBF-UHFFFAOYSA-N
• J-512955
• A831418
• SCHEMBL3765312
• 5737-85-9
• AKOS004117131
• CHEMBL326915
• CS-0207017
• BC-0710
• 3''-Nitro-biphenyl-4-carboxylic acid
• DB-072296

• MDL： MFCD01846432
• Inchi： 1S/C13H9NO4/c15-13(16)10-6-4-9(5-7-10)11-2-1-3-12(8-11)14(17)18/h1-8H,(H,15,16)
• InChI Key： VTIDLRLMTWAWBF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 243.05300
• Monoisotopic Mass: 243.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 83.1A^2

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: >300°
• Boiling Point: 449.1±38.0 °C at 760 mmHg
• Flash Point: 130.0±21.8 °C
• Refractive Index: 1.637
• PSA: 83.12000
• LogP: 3.48320

3'-Nitro-[1,1'-biphenyl]-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-Nitro-[1,1'-biphenyl]-4-carboxylic acid

Comprehensive Overview of 3'-Nitro-[1,1'-biphenyl]-4-carboxylic acid (CAS No. 5737-85-9): Properties, Applications, and Industry Insights

3'-Nitro-[1,1'-biphenyl]-4-carboxylic acid (CAS No. 5737-85-9) is a specialized organic compound with a molecular formula of C₁₃H₉NO₄. This nitro-substituted biphenyl derivative has garnered significant attention in pharmaceutical and materials science research due to its unique structural features. The compound's carboxylic acid functional group and nitro aromatic system make it a versatile intermediate for synthesizing more complex molecules. Researchers particularly value its role in developing fluorescence probes and organic electronic materials, aligning with current trends in sustainable chemistry and green synthesis methodologies.

In the context of modern drug discovery, 3'-Nitro-[1,1'-biphenyl]-4-carboxylic acid serves as a crucial building block for small molecule therapeutics. Its structural motif appears in several kinase inhibitors and anti-inflammatory agents, addressing growing demand for targeted therapies. The compound's electron-withdrawing nitro group enhances its reactivity in palladium-catalyzed cross-coupling reactions, a hot topic in synthetic chemistry circles. Recent publications highlight its utility in constructing π-conjugated systems for organic photovoltaics, reflecting the compound's relevance to renewable energy solutions.

The physicochemical properties of 5737-85-9 contribute to its widespread laboratory use. With a molecular weight of 243.22 g/mol, this yellow crystalline powder exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF). Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed for purity assessment, addressing quality control concerns frequently raised by procurement specialists. The compound's stability under inert atmosphere makes it suitable for high-throughput screening applications in drug development pipelines.

From an industrial perspective, 3'-Nitro-biphenyl-4-carboxylic acid finds applications beyond life sciences. Material scientists utilize its derivatives in developing advanced polymers with enhanced thermal stability, responding to market demands for high-performance engineering plastics. The compound's aromatic nitro group serves as a precursor for amino-functionalized materials through reduction reactions, a process gaining traction in smart coating technologies. These diverse applications position CAS 5737-85-9 as a compound of strategic importance in multiple high-growth sectors.

Quality specifications for 3'-Nitro-[1,1'-biphenyl]-4-carboxylic acid typically require ≥95% purity by HPLC analysis, with strict limits on residual solvents and heavy metals. Storage recommendations emphasize protection from light and moisture at 2-8°C, addressing common compound stability questions from research chemists. Leading suppliers provide comprehensive technical data sheets and material safety information, reflecting industry best practices for handling specialty chemicals. The compound's structure-activity relationship (SAR) studies continue to generate interest in medicinal chemistry forums.

Emerging research directions for 5737-85-9 include its potential in metal-organic frameworks (MOFs) and covalent organic polymers (COPs), areas experiencing exponential growth in materials science literature. The compound's rigid biphenyl core and hydrogen-bonding capacity make it attractive for designing porous materials with applications in gas storage and separation technologies. These developments align with global focus on carbon capture solutions and clean energy initiatives, demonstrating the compound's relevance to contemporary environmental challenges.

Synthetic methodologies for 3'-Nitro-[1,1'-biphenyl]-4-carboxylic acid continue to evolve, with recent emphasis on catalyst recycling and waste minimization strategies. Green chemistry approaches utilizing biocatalysis or photochemical activation represent active areas of process optimization, responding to industry demands for sustainable production methods. These advancements address frequently searched topics about eco-friendly synthesis and cost-effective scaling of specialty chemicals in academic and industrial settings.

The commercial landscape for CAS 5737-85-9 features specialized chemical suppliers catering to research institutions and pharmaceutical developers. Market intelligence suggests growing demand driven by increased contract research organization (CRO) activities and academic screening programs. Pricing structures typically reflect purification grade and batch size, with current trends showing preference for just-in-time delivery models among end users. These market dynamics underscore the compound's established position in the fine chemicals value chain.

Analytical challenges associated with 3'-Nitro-biphenyl carboxylic acid often involve isomeric purity determination and trace impurity profiling. Advanced techniques like chiral HPLC and LC-MS/MS have become essential tools for quality assurance, particularly for pharmaceutical applications. These analytical considerations frequently appear in technical discussions about compound characterization, reflecting the chemical community's commitment to rigorous quality standards in synthetic chemistry.

Future prospects for 5737-85-9 derivatives appear promising across multiple disciplines. In medicinal chemistry, researchers are exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms. Materials science investigations focus on its potential in organic semiconductors and electroluminescent materials, areas critical to next-generation display technologies. These diverse applications ensure continued scientific and commercial interest in this versatile nitroaromatic building block for years to come.